Cas no 355408-55-8 (Thiophene-2-boronic Acid Neopentyl Glycol Ester)

• Product Name: Thiophene-2-boronic Acid Neopentyl Glycol Ester
• CAS No: 355408-55-8
• MF: C₉H₁₃BO₂S
• MW: 196.074321508408
• MDL: MFCD05155252
• CID: 828838
• Update Time: 2025-06-20

Thiophene-2-boronic Acid Neopentyl Glycol Ester Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyl-2-(thiophen-2-yl)-1,3,2-dioxaborinane
• 5,5-dimethyl-2-thiophen-2-yl-1,3,2-dioxaborinane
• Thiophene-2-boronic acid, neopentyl glycol ester
• 2-thienyl neopentylglycolboronate
• Thiophene-2-boronic Acid Neopentyl Glycol Ester

• MDL： MFCD05155252
• Inchi： 1S/C9H13BO2S/c1-9(2)6-11-10(12-7-9)8-4-3-5-13-8/h3-5H,6-7H2,1-2H3
• InChI Key： OQCFQKMFRXSPPP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1B1OCC(C)(C)CO1

Computed Properties

• Exact Mass: 196.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 46.70000
• LogP: 1.51630

Additional information on Thiophene-2-boronic Acid Neopentyl Glycol Ester

Thiophene-2-boronic Acid Neopentyl Glycol Ester (CAS No. 355408-55-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Thiophene-2-boronic Acid Neopentyl Glycol Ester, identified by its CAS number 355408-55-8, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its boronic acid functionality and neopentyl glycol ester moiety, has garnered significant attention due to its role in the development of innovative therapeutic agents. The boronic acid component facilitates cross-coupling reactions, making it an indispensable tool in the synthesis of complex organic molecules, while the neopentyl glycol ester provides stability and enhances solubility, crucial factors in pharmaceutical applications.

The utility of Thiophene-2-boronic Acid Neopentyl Glycol Ester is particularly evident in the context of Suzuki-Miyaura cross-coupling reactions. These reactions are cornerstone techniques in medicinal chemistry, enabling the formation of carbon-carbon bonds that are pivotal in constructing biaryl structures. Biaryl compounds are prevalent in many pharmacologically active agents, including anticancer and anti-inflammatory drugs. The boronic acid derivative serves as a versatile reagent, enabling the efficient synthesis of these complex structures with high precision and yield.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting intricate biological pathways. Among these pathways, those involving enzymes such as kinases have been extensively studied. Many kinase inhibitors feature biaryl cores, necessitating efficient synthetic strategies for their preparation. Thiophene-2-boronic Acid Neopentyl Glycol Ester has emerged as a critical building block in this endeavor, providing chemists with a reliable means to construct these essential pharmacophores.

The incorporation of the neopentyl glycol ester group into the boronic acid derivative offers additional advantages beyond mere reactivity. This ester moiety enhances the compound's solubility in both polar and non-polar solvents, broadening its applicability in synthetic protocols. Furthermore, it contributes to the overall stability of the boronic acid group, which can be susceptible to hydrolysis under certain conditions. This stability is particularly important in multi-step syntheses where harsh conditions may be employed.

Recent advancements in pharmaceutical research have highlighted the importance of boronic acid derivatives in drug discovery. For instance, studies have demonstrated their efficacy in the development of protease inhibitors, which are crucial for treating viral infections and cancer. The ability to introduce thiophene-based structures into these inhibitors via cross-coupling reactions has opened new avenues for therapeutic intervention. Thiophene-2-boronic Acid Neopentyl Glycol Ester plays a pivotal role in these syntheses, serving as a cornerstone for constructing highly functionalized molecules.

The compound's significance extends beyond academic research; it has found practical applications in industrial-scale drug manufacturing. Pharmaceutical companies rely on high-quality intermediates like Thiophene-2-boronic Acid Neopentyl Glycol Ester to ensure the reproducibility and scalability of their synthetic processes. The consistent quality and purity of this intermediate are essential for meeting regulatory standards and ensuring patient safety.

The synthesis of Thiophene-2-boronic Acid Neopentyl Glycol Ester itself is a testament to the ingenuity of modern organic chemistry. The process typically involves the reaction of 2-thienol with a suitable boronating agent followed by esterification with neopentyl glycol. This synthetic route exemplifies the seamless integration of multiple chemical transformations into a single efficient process. The use of advanced catalytic systems has further refined this synthesis, enabling higher yields and reduced byproduct formation.

In conclusion, Thiophene-2-boronic Acid Neopentyl Glycol Ester (CAS No. 355408-55-8) is an indispensable tool in contemporary pharmaceutical synthesis. Its ability to participate in cross-coupling reactions while maintaining structural integrity makes it an invaluable intermediate for constructing complex drug molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will undoubtedly remain at the forefront of medicinal chemistry innovation.